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Compound of Interest

Compound Name: 2'-Bromo-5'-fluoroacetophenone

Cat. No.: B041415 Get Quote

Essential Safety and Handling Guide for 2'-Bromo-
5'-fluoroacetophenone
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2'-Bromo-5'-fluoroacetophenone, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is vital for ensuring laboratory safety and

operational integrity.

Chemical Identifier and Physical Properties

Property Value

CAS Number 1006-33-3[1][2]

Molecular Formula C8H6BrFO[1][2]

Molecular Weight 217.04 g/mol [1]

Appearance
Off-white to pale yellow crystalline solid or a

clear, pale lemon/lime liquid.[1]

Boiling Point 144°C at 18 mmHg

Solubility
Soluble in methanol.[1] Sparingly soluble in

water.[3]

Storage Temperature Room temperature, in a dry, sealed container.[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
2'-Bromo-5'-fluoroacetophenone is an organic halogenated aromatic ketone that is

considered hazardous. It can cause skin, eye, and respiratory irritation.[1] Prolonged exposure

may lead to more severe health effects.[1] Therefore, stringent adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes of

the chemical which can cause

serious eye damage. Standard

safety glasses are insufficient.

[4][5]

Hand Protection Butyl or Neoprene gloves.

This compound is a

halogenated aromatic ketone.

Nitrile gloves offer poor

protection against ketones.[6]

[7] Butyl and Neoprene provide

better resistance to a wide

range of chemicals, including

ketones and halogenated

hydrocarbons.[6]

Body Protection

A lab coat must be worn. For

tasks with a higher risk of

splashing, a chemical-resistant

apron is necessary.[5]

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[8][9]

To avoid inhalation of vapors

or dust which can cause

respiratory irritation.[1]
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A systematic approach to handling 2'-Bromo-5'-fluoroacetophenone is essential to minimize

exposure and ensure safety.

Preparation HandlingProceed to handling Post-HandlingComplete handling StorageStore or dispose

Click to download full resolution via product page

Caption: A simplified workflow for handling 2'-Bromo-5'-fluoroacetophenone.

1. Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2'-Bromo-5'-fluoroacetophenone.

Work Area Setup: Ensure a certified chemical fume hood is operational.[8][9] The work area

should be clean and free of incompatible materials such as strong oxidizing agents and

strong bases.

Assemble PPE: Put on all required PPE as detailed in the table above.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and functional.[5]

2. Handling

Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the

chemical fume hood to contain any dust or vapors.

Avoid Inhalation and Contact: Handle the chemical with care to avoid generating dust or

splashes. Do not breathe in dust or vapors.[9] Avoid all personal contact with the substance.

[2]

Adding to Solvents: If dissolving in a solvent, add the 2'-Bromo-5'-fluoroacetophenone
slowly to the solvent to avoid splashing.

3. Post-Handling
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Decontamination: Clean the work area thoroughly after use. Wipe down all surfaces that may

have come into contact with the chemical.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

disposable gloves and any contaminated items in the appropriate waste container.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[9]

4. Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1]

Segregation: Store 2'-Bromo-5'-fluoroacetophenone away from incompatible materials.[5]

It should be segregated from acids and bases.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2'-Bromo-5'-fluoroacetophenone and its containers is critical to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it must be treated as hazardous waste.[10]

Collect Waste SegregateSeparate waste types LabelIdentify contents Store for PickupAwait disposal Waste PickupFinal disposal
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Caption: The workflow for the proper disposal of halogenated organic waste.

1. Waste Collection

Designated Container: Collect all waste containing 2'-Bromo-5'-fluoroacetophenone in a

designated, leak-proof, and compatible waste container.[11]

2. Waste Segregation
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Halogenated Waste Stream: This compound is a halogenated organic; therefore, it must be

disposed of in a container specifically marked for "Halogenated Organic Waste".[10][12] Do

not mix with non-halogenated waste.[12][13]

Solid vs. Liquid: If the waste is a solution, do not mix it with solid waste. Keep them in

separate, appropriately labeled containers.

3. Labeling

Clear Identification: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2'-Bromo-5'-fluoroacetophenone".[11] Avoid using

abbreviations or chemical formulas.[11]

Composition: If it is a mixed waste stream, list all components and their approximate

percentages.

4. Storage for Pickup

Secure Storage: Store the sealed waste container in a designated, well-ventilated, and

secondary containment area while awaiting pickup by a certified hazardous waste disposal

service.

Container Integrity: Ensure the cap is tightly sealed and the exterior of the container is clean

and free of contamination.[11]

5. Waste Pickup

Authorized Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

contractor. Follow all local, regional, and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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